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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-5-nitrophenol, also known as 5-Nitro-o-cresol, is an aromatic organic compound

belonging to the nitrophenol family.[1] Like other nitrophenols, it is a weak acid and its potential

as a pH indicator stems from the distinct color difference between its protonated (acidic) and

deprotonated (basic) forms.[2] This property makes it a candidate for use in various analytical

procedures, particularly in acid-base titrations where a visual endpoint determination is

required. This document provides detailed application notes and protocols for the use of 2-
Methyl-5-nitrophenol as a pH indicator in a laboratory setting.

Physicochemical and Indicator Properties
The utility of 2-Methyl-5-nitrophenol as a pH indicator is based on its chemical and physical

properties. All quantitative data is summarized in the tables below for clarity and easy

reference.

Table 1: Physicochemical Properties of 2-Methyl-5-nitrophenol
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Property Value Reference(s)

CAS Number 5428-54-6 [3]

Molecular Formula C₇H₇NO₃ [3]

Molecular Weight 153.14 g/mol [3]

Appearance
Light yellow to brown

crystalline powder

Melting Point 111-115 °C [4]

Predicted pKa 8.68 ± 0.19

Solubility

Insoluble in water; Soluble in

ethanol, ethyl acetate; Slightly

soluble in chloroform,

methanol.

[4]

Table 2: Predicted pH Indicator Properties

Note: The color transition and pH range are predicted based on the typical behavior of

nitrophenols and the compound's predicted pKa, as specific experimental data for its use as an

indicator is not widely published. The transition range for most indicators is approximately pKa

± 1.[5]

Property Predicted Value

pH Transition Range ~ 7.7 – 9.7

Color in Acidic Form (pH < 7.7) Colorless / Pale Yellow

Color in Basic Form (pH > 9.7) Yellow

Principle of Operation
2-Methyl-5-nitrophenol is a weak acid that undergoes dissociation in an aqueous solution.

The equilibrium between the protonated form (HIn), which is colorless or pale yellow, and the
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deprotonated phenoxide form (In⁻), which is yellow, is dependent on the hydrogen ion

concentration (pH) of the solution.

The equilibrium reaction is as follows:

HIn (Colorless/Pale Yellow) ⇌ H⁺ + In⁻ (Yellow)

According to Le Châtelier's principle, in an acidic solution (high H⁺ concentration), the

equilibrium shifts to the left, favoring the colorless protonated form. In a basic solution (low H⁺

concentration), the equilibrium shifts to the right, favoring the formation of the yellow conjugate

base. The visible color change occurs over a pH range centered around the indicator's pKa

value.[6]
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Acidic Conditions (High [H⁺])
Basic Conditions (Low [H⁺])

2-Methyl-5-nitrophenol
(HIn)

Colorless / Pale Yellow
Conjugate Base

(In⁻)
Yellow

+ OH⁻

+ H⁺
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Start Titration

1. Rinse and fill burette
with 0.1 M NaOH.

2. Pipette 25 mL of weak acid
solution into Erlenmeyer flask.

3. Add 2-3 drops of
2-Methyl-5-nitrophenol indicator.

(Solution should be colorless)

4. Titrate with NaOH,
swirling the flask continuously.

5. Endpoint Reached:
First permanent pale yellow color.

6. Record the final volume
of NaOH used.

7. Calculate the concentration
of the weak acid.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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